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Compound of Interest

Compound Name: 1-Nitro-2-carboxyanthraquinone

Cat. No.: B092283 Get Quote

An In-depth Technical Guide to 1-Nitro-2-
carboxyanthraquinone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, IUPAC

nomenclature, physicochemical properties, synthesis, and potential biological significance of 1-
nitro-2-carboxyanthraquinone. Detailed experimental protocols and visual representations of

relevant biological pathways are included to support advanced research and development

activities.

Molecular Structure and IUPAC Name
IUPAC Name: 1-nitro-9,10-dioxoanthracene-2-carboxylic acid[1][2][3]

Synonyms: 1-Nitroanthraquinone-2-carboxylic acid, 1-NA-2-CA, 1-Nitro-2-

anthraquinonecarboxylic acid[1][2][3]

Molecular Formula: C₁₅H₇NO₆[1][4]

Molecular Weight: 297.22 g/mol [1][2][4]

CAS Number: 128-67-6[1][2][4]
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Chemical Structure:

Caption: 2D structure of 1-nitro-2-carboxyanthraquinone.

Physicochemical Data
The following table summarizes the key physicochemical properties of 1-nitro-2-
carboxyanthraquinone.

Property Value Reference

Physical State Yellow, crystalline solid [5]

Melting Point 288 °C (decomposes) [5]

Solubility

Soluble in ethanol, acetone,

acetic acid, and dimethyl

sulfoxide (DMSO). Limited

solubility in water.

[5][6]

GHS Hazard Statements

H302: Harmful if

swallowedH400: Very toxic to

aquatic life

[1][2]

GHS Precautionary

Statements

P264, P270, P273,

P301+P317, P330, P391,

P501

[1][2]

Experimental Protocols
Synthesis of 1-Nitro-2-carboxyanthraquinone
This protocol is adapted from a patented method for the synthesis of 1-nitroanthraquinone-2-

carboxylic acids.

Reaction Scheme:
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Caption: Synthesis of 1-nitro-2-carboxyanthraquinone.

Materials:

1-Nitro-2-methylanthraquinone

Nitrobenzene

65% (w/w) Nitric acid

Water

Reaction vessel with heating mantle, stirrer, condenser, and addition funnels

Filtration apparatus

Steam distillation apparatus

Procedure:

A mixture of 1069 g (4.1 mol) of 1-nitro-2-methylanthraquinone and 4820 g of nitrobenzene is

heated to 190 °C in the reaction vessel.[7]

At this temperature, 4200 g (3000 ml; 43.3 mol) of 65% strength by weight nitric acid and

2410 g (2000 ml) of nitrobenzene are metered in separately from one another over a period

of 10 hours.[7]

During the addition, approximately 3000 ml of 50% by weight nitric acid and about 2000 ml of

nitrobenzene are distilled off.[7]
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After the nitric acid addition is complete, the reaction mixture is stirred for an additional 30

minutes and then cooled to 110 °C.[7]

The precipitated 1-nitroanthraquinone-2-carboxylic acid is filtered off.[7]

The crude product is suspended in 4000 ml of water.[7]

Residual nitrobenzene is removed from the solid by steam distillation.[7]

The purified 1-nitroanthraquinone-2-carboxylic acid is separated from the aqueous

suspension by filtration and dried at 100 °C.[7]

Expected Yield: Approximately 382 g of 1-nitroanthraquinone-2-carboxylic acid with a purity of

>98% can be obtained.[7]

In Vitro c-Met Kinase Inhibition Assay
This protocol outlines a method to assess the inhibitory activity of 1-nitro-2-
carboxyanthraquinone against c-Met kinase.
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Preparation

Assay

Detection

Prepare serial dilutions of
1-nitro-2-carboxyanthraquinone

Add inhibitor to 96-well plate

Prepare c-Met kinase solution

Add c-Met kinase

Prepare substrate/ATP solution

Add substrate/ATP to start reaction

Incubate at room temperature

Add stop/detection reagent

Read plate (e.g., luminescence)
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Cell Culture & Treatment

ROS Detection JNK Activation Analysis Apoptosis Assay

Culture cancer cells

Treat cells with
1-nitro-2-carboxyanthraquinone

Stain with ROS-sensitive dye Prepare cell lysates Stain with Annexin V/PI

Analyze by flow cytometry Western blot for p-JNK and JNK Analyze by flow cytometry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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